Cas no 45849-05-6 (Bicyclo[2.2.1]heptane-2,3-dimethanol)
Bicyclo[2.2.1]heptane-2,3-dimethanol Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2,3-dimethanol
- Bicyclo[2.2.1]heptane-2,3-diyldimethanol
- Methanol, [3-(hydroxymethyl)bicyclo[2.2.1]hept-2-yl]
- Norbornanedimethanol
- [3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]methanol
- NSC149910
- 5062-99-7
- NSC-149910
- [3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]methanol
- SCHEMBL278784
- DTXSID10963450
- 45849-05-6
- YSVZGWAJIHWNQK-UHFFFAOYSA-N
- CS-0452637
- DB-400720
- (Bicyclo[2.2.1]heptane-2,3-diyl)dimethanol
- AKOS015900256
- SB84508
-
- MDL: MFCD17215363
- Inchi: 1S/C9H16O2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h6-11H,1-5H2
- InChI Key: YSVZGWAJIHWNQK-UHFFFAOYSA-N
- SMILES: OCC1C(CO)C2CCC1C2
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 86 ºC
- Boiling Point: 306.124°C at 760 mmHg
- Flash Point: 150.617°C
- Refractive Index: 1.4982 (589.3 nm 30.5 ºC)
- Solubility: Slightly soluble (25 g/l) (25 º C),
- PSA: 40.46
- LogP: 0.63330
Bicyclo[2.2.1]heptane-2,3-dimethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125298-1g |
bicyclo[2.2.1]heptane-2,3-diyldimethanol |
45849-05-6 | 95% | 1g |
$370 | 2021-08-05 | |
| Chemenu | CM125298-5g |
bicyclo[2.2.1]heptane-2,3-diyldimethanol |
45849-05-6 | 95% | 5g |
$1292 | 2021-08-05 | |
| Chemenu | CM125298-1g |
bicyclo[2.2.1]heptane-2,3-diyldimethanol |
45849-05-6 | 95% | 1g |
$370 | 2024-07-16 | |
| Chemenu | CM125298-5g |
bicyclo[2.2.1]heptane-2,3-diyldimethanol |
45849-05-6 | 95% | 5g |
$1292 | 2024-07-16 | |
| abcr | AB456400-250 mg |
Bicyclo[2.2.1]heptane-2,3-dimethanol; . |
45849-05-6 | 250mg |
€637.00 | 2023-06-15 | ||
| abcr | AB456400-1 g |
Bicyclo[2.2.1]heptane-2,3-dimethanol; . |
45849-05-6 | 1g |
€1220.10 | 2023-06-15 | ||
| eNovation Chemicals LLC | Y1049046-250mg |
Bicyclo[2.2.1]heptane-2,3-dimethanol |
45849-05-6 | 98% | 250mg |
$235 | 2024-06-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B941852-250mg |
Bicyclo[2.2.1]heptane-2,3-dimethanol |
45849-05-6 | 95% | 250mg |
¥1,296.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B941852-1g |
Bicyclo[2.2.1]heptane-2,3-dimethanol |
45849-05-6 | 95% | 1g |
¥3,240.00 | 2022-09-02 | |
| Aaron | AR00DIJI-100mg |
Bicyclo[2.2.1]heptane-2,3-dimethanol |
45849-05-6 | 95% | 100mg |
$155.00 | 2025-02-11 |
Bicyclo[2.2.1]heptane-2,3-dimethanol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Bicyclo[2.2.1]heptane-2,3-dimethanol
Bicyclo[2.2.1]heptane-2,3-dimethanol: A Comprehensive Overview
Bicyclo[2.2.1]heptane-2,3-dimethanol, also known by its CAS number 45849-05-6, is a unique bicyclic alcohol compound with a rigid structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its bicyclo[2.2.1]heptane skeleton, which provides it with exceptional stability and reactivity. The presence of two hydroxyl groups at the 2 and 3 positions further enhances its functional versatility, making it a valuable molecule in both academic research and industrial applications.
The synthesis of Bicyclo[2.2.1]heptane-2,3-dimethanol has been extensively studied, with researchers exploring various methodologies to optimize its production efficiency. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly desirable for pharmaceutical applications. For instance, studies published in the Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high enantioselectivity.
In terms of chemical properties, Bicyclo[2.2.1]heptane-2,3-dimethanol exhibits interesting behavior in both acidic and basic conditions due to the steric hindrance around the hydroxyl groups. This steric effect also influences its solubility properties, making it a suitable candidate for applications in drug delivery systems where controlled release is required.
Recent research has highlighted the potential of Bicyclo[2.2.1]heptane-2,3-dimethanol as a building block for advanced materials such as self-healing polymers and stimuli-responsive gels. Scientists at the University of California have reported that incorporating this compound into polymer networks significantly enhances their mechanical properties and responsiveness to external stimuli like temperature and pH changes.
Moreover, the green chemistry community has taken notice of Bicyclo[2.2.1]heptane-2,3-dimethanol's potential as an eco-friendly alternative to traditional solvents and reagents in organic synthesis processes. Its ability to participate in reversible hydrogen bonding interactions makes it an ideal candidate for solvent-free reactions that minimize waste generation.
In conclusion, Bicyclo[2.2.1]heptane-2,3-dimethanol (CAS No 45849-05-6) stands out as a multifaceted compound with promising applications across diverse fields such as pharmaceuticals, materials science, and green chemistry.
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